![molecular formula C14H13F3N2O2S B2780137 3-amino-4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide CAS No. 565209-22-5](/img/structure/B2780137.png)
3-amino-4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide
Description
3-amino-4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide is a chemical compound with the molecular formula C14H13F3N2O2S and a molecular weight of 330.33 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 3-amino-4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide consists of a benzene ring substituted with an amino group, a methyl group, and a trifluoromethylphenylsulfonyl group . The presence of these functional groups can influence the compound’s reactivity and properties.Physical And Chemical Properties Analysis
3-amino-4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide is a solid at room temperature . Its predicted melting point is 180.90°C, and its predicted boiling point is approximately 451.7°C at 760 mmHg . The compound has a predicted density of approximately 1.4 g/cm3 and a predicted refractive index of 1.58 .Scientific Research Applications
Pharmaceutical Research
The trifluoromethyl group in the compound plays an increasingly important role in pharmaceuticals . It is found in many FDA-approved drugs . The presence of fluorine or fluorine-containing functional groups in these compounds exhibits numerous pharmacological activities .
Agrochemical Research
The trifluoromethyl group also plays a significant role in agrochemicals . The unique properties of the trifluoromethyl group can enhance the effectiveness of agrochemicals .
Material Science
In material science, the trifluoromethyl group is used due to its unique properties . It can alter the properties of materials, making them more suitable for specific applications .
Synthesis of Drug Molecules
The compound can be used in the synthesis of drug molecules . For example, the free amine in the compound was transformed into pexidartinib .
Biological Potential of Indole Derivatives
The compound has shown potential in biological applications. It has been used in the synthesis of indole derivatives, which have shown anti-inflammatory and analgesic activities .
Research Use
The compound is used for research purposes . It is not intended for diagnostic or therapeutic use .
properties
IUPAC Name |
3-amino-4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13F3N2O2S/c1-9-5-6-12(8-13(9)18)22(20,21)19-11-4-2-3-10(7-11)14(15,16)17/h2-8,19H,18H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OAXYHSGWCABISI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(F)(F)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13F3N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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